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Compound of Interest |

2,2
Compound Name: BIS(METHOXYMETHOXY)-1,1"-
BINAPHTHALENE

Cat. No.: B114958

An In-depth Technical Guide to the Safe Handling of 2,2'-BIS(METHOXYMETHOXY)-1,1'-
BINAPHTHALENE

This guide provides comprehensive safety and handling information for 2,2'-
BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE, intended for researchers, scientists, and
professionals in drug development and chemical synthesis.

Chemical Identification

Property Value

Chemical Name 2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene
Molecular Formula C24H2204[11[2][31[4115]

Molecular Weight 374.43 g/mol

74292-20-9 (racemic)[2], 173831-50-0 ((R)-
enantiomer)[6], 142128-92-5 ((S)-enantiomer)[3]

CAS Numbers

Appearance Solid, White solid[7], Colorless solid[2]

92-96 °C (racemic)[1], 101-105 °C ((R)-

Melting Point )
enantiomer)
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Hazard Identification and Classification

This chemical is classified as hazardous. The primary hazards are serious eye damage and
long-term adverse effects on the aquatic environment.

GHS Classification:

o Eye Damage/Irritation, Category 1

» Hazardous to the aquatic environment, acute hazard, Category 1

» Hazardous to the aquatic environment, long-term hazard, Category 1
Signal Word: Danger

Hazard Pictograms:

corrosive environment

Hazard Statements:

e H318: Causes serious eye damage.

e H410: Very toxic to aquatic life with long lasting effects.

e H413: May cause long lasting harmful effects to aquatic life.
Precautionary Statements:

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P391: Collect spillage.

e P501: Dispose of contents/container to an approved waste disposal plant.
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Safe Handling and Storage

Adherence to proper laboratory protocols is essential when handling this compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Personal Protective Equipment (PPE)

Weat Eyeshields / Goggles
Wear Chemical-Resistant Gloves
Wear

Dust Mask (Type N95)

Wear
Lab Coat

Click to download full resolution via product page

Researcher

Caption: Recommended Personal Protective Equipment (PPE).

Engineering Controls

« Work in a well-ventilated area.

¢ Use a local exhaust ventilation system to minimize dust inhalation.

Handling Procedures
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A systematic approach to handling ensures safety at every step.

(Receiving and Unpackin@

Store in a cool, dry,
well-ventilated area

Weighing and Aliquoting
(in ventilated enclosure)

Use in Reaction
(under inert atmosphere if required)

Waste Collection
(Hazardous Waste)

@ispose according to regulations)

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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Storage

o Store in a tightly closed container in a dry and well-ventilated place.

e This compound is classified under Storage Class 11: Combustible Solids.

First-Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Rinse immediately with plenty of water and seek

medical advice.[1] If contact lenses are worn,
Eye Contact o )

remove them if it is easy to do so and continue

rinsing.

i Take off all contaminated clothing immediately.
Skin Contact ] o
Rinse skin with water.

Remove person to fresh air and keep
Inhalation comfortable for breathing. Get medical advice if

you feel unwell.

) Rinse mouth. Do NOT induce vomiting. Seek
Ingestion . .
medical attention.

Fire-Fighting Measures

e Suitable extinguishing media: Water spray, carbon dioxide (CO2), dry chemical, or chemical
foam.[8]

» Hazardous combustion products: Carbon monoxide (CO) and Carbon dioxide (C0O2).[8]

o Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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e Personal precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains. Discharge into the environment must be avoided.[1]

e Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
¢ Dispose of this material and its container as hazardous waste.[1]

» Disposal must be in accordance with local and national regulations.

Experimental Protocol: Synthesis

2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene is often synthesized from the corresponding
(R)- or (S)-BINOL. The following is a general procedure based on literature.[7][9]
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Synthetic Pathway

(R)-BINOL

Deprotonation

NaH in anhydrous THF

Chloromethyl methyl ether (MOMCI)
(slow addition)

Agueous Workup and Extraction

Purification
(e.g., Recrystallization)

2,2'-Bis(methoxymethoxy)
-1,1'-binaphthalene

Click to download full resolution via product page

Caption: General Synthetic Workflow.

Detailed Methodology:
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e Under an inert atmosphere (e.g., nitrogen), (R)-1,1'-bi-2-naphthol is suspended in an
anhydrous solvent like dichloromethane or THF.[7][9]

e The suspension is cooled in an ice bath.[7]

e Abase, such as N,N-Diisopropylethylamine or Sodium Hydride (NaH), is added.[7][9]

o Chloromethyl methyl ether is then added dropwise to the reaction mixture.[7][9]

e The reaction is allowed to warm to room temperature and stirred for several hours.[7][9]
e The reaction is monitored by Thin Layer Chromatography (TLC).[7]

e Upon completion, the reaction is quenched with water and the product is extracted with an
organic solvent.[7]

e The combined organic layers are washed, dried, and concentrated under reduced pressure.

[7]

The crude product is then purified, typically by recrystallization.[7]

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a thorough risk assessment before use. Always consult the most current Safety
Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. (R)-2,2'-Bis(methoxymethoxy)-1,1'-binaphthyl 98.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

e 6. calpaclab.com [calpaclab.com]

e 7. o0rgsyn.org [orgsyn.org]

8. fishersci.com [fishersci.com]

e 9. (R)-2,2'-Bis(methoxymethoxy)-1,1"-binaphthyl - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2,2"-BIS(METHOXYMETHOXY)-1,1-BINAPHTHALENE
safety and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114958#2-2-bis-methoxymethoxy-1-1-binaphthalene-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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